![molecular formula C12H17N3O4 B4793943 2-(methoxyacetyl)-N-(2-methoxy-5-methylphenyl)hydrazinecarboxamide](/img/structure/B4793943.png)
2-(methoxyacetyl)-N-(2-methoxy-5-methylphenyl)hydrazinecarboxamide
Overview
Description
2-(methoxyacetyl)-N-(2-methoxy-5-methylphenyl)hydrazinecarboxamide, also known as MMH, is a chemical compound that has been extensively studied due to its potential applications in scientific research. MMH is a hydrazinecarboxamide derivative and has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of 2-(methoxyacetyl)-N-(2-methoxy-5-methylphenyl)hydrazinecarboxamide is not fully understood, but it is believed to involve the inhibition of cyclooxygenase-2 (COX-2) and the downregulation of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). This compound has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins, which are involved in the inflammatory response. This compound has also been shown to exhibit antioxidant activity, which may contribute to its anti-inflammatory effects. In addition, this compound has been shown to exhibit analgesic and antipyretic effects, making it a potential candidate for the treatment of pain and fever.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(methoxyacetyl)-N-(2-methoxy-5-methylphenyl)hydrazinecarboxamide in lab experiments include its well-documented pharmacological effects and its low toxicity. However, the limitations of using this compound include its limited solubility in aqueous solutions and its instability in acidic conditions.
Future Directions
There are several potential future directions for research on 2-(methoxyacetyl)-N-(2-methoxy-5-methylphenyl)hydrazinecarboxamide. One possible direction is to investigate its potential applications in the treatment of cancer. Another possible direction is to investigate its potential applications in the treatment of inflammatory diseases such as arthritis. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects or toxicity.
Scientific Research Applications
2-(methoxyacetyl)-N-(2-methoxy-5-methylphenyl)hydrazinecarboxamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects, making it a promising candidate for the treatment of various diseases such as arthritis and fever. This compound has also been shown to exhibit antitumor activity, making it a potential candidate for cancer treatment.
properties
IUPAC Name |
1-[(2-methoxyacetyl)amino]-3-(2-methoxy-5-methylphenyl)urea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O4/c1-8-4-5-10(19-3)9(6-8)13-12(17)15-14-11(16)7-18-2/h4-6H,7H2,1-3H3,(H,14,16)(H2,13,15,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVJZNESLJVBALY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)NNC(=O)COC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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